4-Fluoro-3-((trimethylsilyl)ethynyl)aniline

• CAS No.: 77123-63-8
• Molecular Formula: C11H14FNSi
• Molecular Weight: 207.32 g/mol
• IUPAC Name: 4-fluoro-3-(2-trimethylsilylethynyl)aniline
• InChI: InChI=1S/C11H14FNSi/c1-14(2,3)7-6-9-8-10(13)4-5-11(9)12/h4-5,8H,13H2,1-3H3
• InChI Key: UACQHSQWXWUFLT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=C(C=CC(=C1)N)F

Description

4-Fluoro-3-((trimethylsilyl)ethynyl)aniline is a useful research compound. Its molecular formula is C11H14FNSi and its molecular weight is 207.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

460 mg of iron are added to a solution of 460 mg of [(2-fluoro-5-nitrophenyl)ethynyl](trimethyl)silane in 10 ml of methanol, and the medium is adjusted to pH 4-5 with concentrated hydrochloric acid. After refluxing for three and a half hours, the medium is cooled and then filtered through silica, and concentrated to dryness under reduced pressure. The residue is taken up with diethyl ether, the insoluble material is filtered off, and then the filtrate is concentrated to dryness under reduced pressure. 370 mg of 4-fluoro-3-[(trimethylsilyl)ethynyl]aniline are obtained in the form of an orangey oil, the characteristics of which are the following: